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Compound of Interest

Compound Name: FMOC-D-TYR(ME)-OH

Cat. No.: B557605 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides immediate and essential safety,

operational, and disposal information for FMOC-D-TYR(ME)-OH, a combustible solid utilized in

peptide synthesis. Adherence to these protocols is critical for ensuring laboratory safety and

procedural integrity.

Physicochemical Data at a Glance:

Property Value Source

Chemical Formula C₂₅H₂₃NO₅ --INVALID-LINK--

Molecular Weight 417.45 g/mol --INVALID-LINK--

Physical State Solid --INVALID-LINK--

Storage Class 11 - Combustible Solids --INVALID-LINK--

Personal Protective Equipment (PPE)
When handling FMOC-D-TYR(ME)-OH, a comprehensive approach to personal protection is

necessary to minimize exposure and ensure safety. The following table outlines the

recommended PPE.
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Body Part Required PPE Rationale

Eyes
Safety glasses with side

shields or safety goggles.

Protects eyes from potential

splashes or airborne particles

of the solid compound.

Hands
Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact

with the chemical.

Body Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory

Use in a well-ventilated area. A

dust mask may be necessary if

there is a risk of generating

dust.

Minimizes the inhalation of any

airborne particles.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling FMOC-D-TYR(ME)-OH will mitigate risks and ensure the

accuracy of experimental procedures.

Preparation:

Ensure the work area, typically a laboratory fume hood, is clean and uncluttered.

Verify that all required PPE is available and in good condition.

Have a designated waste container ready for chemical waste.

Handling the Compound:

Before opening, allow the container of FMOC-D-TYR(ME)-OH to reach room temperature

to prevent condensation of moisture, which can affect the compound's stability.[1]

Carefully open the container in a well-ventilated area or fume hood to avoid inhaling any

fine particles.
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Use a clean spatula to weigh the desired amount of the solid on weighing paper or in a

suitable container.

Avoid generating dust during transfer.

Post-Handling:

Securely close the container of FMOC-D-TYR(ME)-OH.

Clean any residual solid from the spatula and weighing area using a dry wipe, which

should then be disposed of as chemical waste.

Wash hands thoroughly with soap and water after handling is complete.

Storage: For long-term storage, it is recommended to keep FMOC-D-TYR(ME)-OH and other

protected amino acid derivatives tightly sealed at 5°C.[1] For temporary storage, room

temperature is acceptable.[1]

Disposal Plan: Managing FMOC-D-TYR(ME)-OH
Waste
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility.

Solid Waste Disposal:

Collection:

All solid waste, including unused FMOC-D-TYR(ME)-OH, contaminated weighing paper,

and gloves, should be placed in a designated and clearly labeled hazardous waste

container.

Labeling:

The waste container must be labeled with "Hazardous Waste," the full chemical name

"FMOC-D-TYR(ME)-OH," the date of accumulation, and the primary hazard (e.g.,

"Chemical Waste for Incineration").
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Storage:

Store the sealed waste container in a designated satellite accumulation area, away from

drains and incompatible materials.

Disposal:

Arrange for the collection and disposal of the hazardous waste by a licensed chemical

waste disposal service, following your institution's specific procedures.

Spill Cleanup:

In the event of a small spill of solid FMOC-D-TYR(ME)-OH:

Alert Personnel: Inform others in the immediate area of the spill.

Don PPE: Wear appropriate PPE, including gloves, safety goggles, and a lab coat.[2]

Containment: Gently sweep up the solid material, taking care not to create airborne dust.[3]

Collection: Place the swept-up material and any contaminated cleaning materials into the

designated hazardous waste container.

Decontamination: Clean the spill area with soap and water.

Hygiene: Wash hands thoroughly after the cleanup is complete.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

Safety Workflow
The following diagram illustrates the logical workflow for safely handling FMOC-D-TYR(ME)-
OH.
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Caption: Workflow for Safe Handling of FMOC-D-TYR(ME)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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